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Phenkapton: Chemical and Regulatory Profile

The following table summarizes the key identifiers and the current regulatory status of Phenkapton,

confirming its classification as an obsolete compound [1].

Property Description

IUPAC Name S-2,5-dichlorophenylthiomethyl O,O-diethyl phosphorodithioate [1]

CAS RN 2275-14-1 [1] [2] [3]

Chemical Formula C₁₁H₁₅Cl₂O₂PS₃ [1] [2]

Substance Group Organophosphate insecticide and acaricide [1]

Regulatory Status Not approved in the EU; considered obsolete [1]

Date of Obsolescence Phase-out began in the 1990s [1]

Environmental Fate and Hazard Data
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The tables below present quantitative data on the environmental behavior and ecotoxicological effects of

Phenkapton, which are crucial for understanding its persistent risk [1].

Table 1: Environmental Fate and Physicochemical Properties

Parameter Value Property Interpretation

Water Solubility (at 20°C

& pH 7)

0.044 mg/L Low

Octanol-Water Partition
Coefficient (Log Pow)

5.84 High (Indicates high

potential for
bioaccumulation)

Bio-concentration Factor
(BCF)

Data not available, but high BCF is
anticipated based on Log Pow

High (Predicted)

General Biodegradability Not readily biodegradable Persistent

Classification Considered a "Forever Chemical" based

on high aquatic toxicity and
bioaccumulative properties [1]

-

Table 2: Ecotoxicological Hazards

Organism/Group Test Endpoint Value Interpretation

Mammals (Rat,
female)

Acute Oral LD₅₀ 44

mg/kg

High toxicity [1]

Aquatic Life Acute Aquatic Toxicity

(Category 1)

- Very toxic to aquatic life with long-

lasting effects [2]

Bees General Hazard - Toxic to bees [2]

Skin Sensitization Category 1 - May cause an allergic skin reaction [2]
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Analytical Methodology and Reference Standards

While explicit environmental monitoring protocols for Phenkapton were not found, its analysis would fall

under standard procedures for organothiophosphate pesticides.

Analytical Context: Phenkapton is listed among pesticides screened for in broad-spectrum

analyses, such as those in food safety monitoring programs [4]. This implies that modern multi-
residue methods using Liquid Chromatography (LC) or Gas Chromatography (GC) coupled with
Mass Spectrometry (MS) are applicable for its detection and quantification in complex matrices.
Reference Materials: For accurate residue analysis, high-purity reference materials are available

from commercial providers. These are essential for method validation, calibration, and ensuring
analytical precision [2] [3].

Proposed Environmental Monitoring Workflow

Given the lack of a specific published protocol, the following workflow diagram outlines a logical and

comprehensive approach to monitoring for an obsolete but persistent chemical like Phenkapton in the

environment. This workflow synthesizes general environmental monitoring principles with the specific

hazards of Phenkapton.
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Define Monitoring Objective

Problem Formulation &
Risk Assessment

Sample Collection &
Preservation

• Historical use areas
• Water bodies (due to high aquatic toxicity)

• Sediment (due to high Log Pₒ𝕨)
• Biota (due to bioaccumulation potential)

Sample Extraction &
Clean-up

Instrumental Analysis • Liquid-Liquid Extraction
• Solid-Phase Extraction (SPE)

Data Analysis &
Reporting

• GC-MS / LC-MS/MS
• Compare against

certified reference standards

• Quantify residues
• Compare with regulatory limits

• Assess ecological risk

Click to download full resolution via product page

Key Considerations for Researchers
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Legacy Contamination: The primary environmental concern for Phenkapton today is legacy

contamination. Research efforts should focus on areas with a history of its use in agriculture,
particularly on soil and groundwater in those regions [1].

Aquatic System Focus: Its high aquatic toxicity and potential for bioaccumulation make sediment
and aquatic food webs critical monitoring targets [1] [2].

Analytical Challenges: The chemical's low water solubility and high lipophilicity require robust
extraction and clean-up methods to achieve reliable detection at low concentrations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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